Cas no 501433-01-8 (Benzoic acid, 2,5-difluoro-4-iodo-)

• Product Name: Benzoic acid, 2,5-difluoro-4-iodo-
• CAS No: 501433-01-8
• MF: C₇H₃F₂IO₂
• MW: 283.998801469803
• CID: 1560754
• PubChem ID: 11076946
• Update Time: 2025-04-21

Benzoic acid, 2,5-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-difluoro-4-iodo-
• 2,5-Difluoro-4-iodobenzoic acid
• MFCD28789205
• 501433-01-8
• SCHEMBL18713921
• AKOS026670033

• Inchi： 1S/C7H3F2IO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： JFCOIEWOMPAZDV-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)C=C1F)F

Computed Properties

• Exact Mass: 283.91409
• Monoisotopic Mass: 283.91458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3